Cas no 139-65-1 (4,4'-Thiodianiline)

• Product Name: 4,4'-Thiodianiline
• CAS No: 139-65-1
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• MDL: MFCD00025342
• CID: 36421
• PubChem ID: 8765
• Update Time: 2026-05-14

4,4'-Thiodianiline Chemical and Physical Properties

Names and Identifiers

• 4,4'-Thiodianiline
• 4,4'-Diaminodiphenyl sulfide
• Bis(4-aminophenyl) Sulfide
• 4,4′-Diaminodiphenyl sulfide
• 4-[(4-Aminophenyl)thio]aniline
• 4-(4-aminophenyl)sulfanylaniline
• 4,4′-Thiodianiline
• 4-Aminophenyl Sulfide
• ASD
• NCI-C01707
• Thioaniline
• 4-Aminopheny
• 4-Aminophenylt
• Arylsulfatase D
• 4,4’-thioaniline
• 4,4'-Thioaniline
• p,p-Thiodianiline
• 4,4'-Thiodaniline
• Benzenamine, 4,4'-thiobis-
• Bis(4-aminophenyl)sulfide
• 4,4-thiodianiline
• Thiodi-p-phenylenediamine
• Bis(p-aminophenyl)sulfide
• Di(p-aminophenyl) sulfide
• Aniline, 4,4'-thiodi-
• 4,4'-THIOBISBENZENAMINE
• Sulfide, bis(p-aminophenyl)
• p,p'-Diaminodiphenyl sulfide
• 4,4'-Diaminophenyl sulfide
• Di(p-aminophenyl)sulphide
• 4,4'-Thiobis(aniline)
• Bis(p-ami

• MDL： MFCD00025342
• Inchi： 1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： ICNFHJVPAJKPHW-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 216.07200
• Monoisotopic Mass: 216.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 77.3

Experimental Properties

• Color/Form: Brown to brown violet powder or needle
• Density: 1.1391 (rough estimate)
• Melting Point: 105-107 °C (lit.)
• Boiling Point: 464.8 °C at 760 mmHg
• Flash Point: 234.9 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 77.34000
• LogP: 4.16460
• Sensitiveness: Sensitive to light; Sensitive to humidity

4,4'-Thiodianiline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H350,H411
• Warning Statement： P201,P273,P308+P313
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22-51/53
• Safety Instruction： S53-S45-S61
• FLUKA BRAND F CODES：8-10-21
• RTECS：BY9625000
• Hazardous Material Identification：
• Safety Term：S53;S45;S61
• Risk Phrases：R45; R22; R51/53
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

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